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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282

Benchmarking Disperse Red 177: A Comparative
Guide to Dyeing Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dyeing performance of Disperse Red 177
against established commercial standards, C.l. Disperse Red 60 and C.I. Disperse Red 82.
The following sections present a summary of quantitative performance data, detailed
experimental protocols for reproducibility, and a visual representation of the evaluation
workflow. This information is intended to assist researchers and professionals in making
informed decisions for their specific applications.

Quantitative Performance Data

The dyeing performance of Disperse Red 177 was evaluated in comparison to two widely
used commercial red disperse dyes, Disperse Red 60 and Disperse Red 82. The key
performance indicators, including wash, light, and sublimation fastness, were assessed on
polyester fabric. The results are summarized in the table below.
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Performance Disperse Red C.l. Disperse C.l. Disperse
. Test Method

Indicator 177 Red 60 Red 82
Wash Fastness AATCC 61 (2A) 4-5 4 4-5
(Color Change)
Wash Fastness AATCC 61 (2A) 4-5 4 4
(Staining on
Polyester)
Light Fastness ISO 105-B02 5-6 5 5
(Xenon Arc) (Xenon Arc)
Sublimation

AATCC 117 4-5 4 4-5
Fastness

(180°C, 30s)

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and
depth of shade. The data presented is based on standardized testing methodologies for
comparability.

Experimental Protocols

The following protocols detail the methodologies used for dyeing and fastness testing to ensure
reproducibility of the presented data.

High-Temperature Exhaust Dyeing of Polyester

This protocol describes the dyeing of polyester fabric using a high-temperature exhaust
method, which is suitable for disperse dyes and provides excellent fastness properties.

Materials and Equipment:
o Polyester fabric

» Disperse Red 177, Disperse Red 60, or Disperse Red 82
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Dispersing agent

Acetic acid

High-temperature dyeing machine

Beakers, stirring rods, and pH meter

Procedure:

e Scouring: The polyester fabric is first scoured to remove any impurities. This is done by
treating the fabric in a bath containing a non-ionic detergent (e.g., 1 g/L) at 60°C for 30
minutes, followed by thorough rinsing.

e Dye Bath Preparation: A paste of the disperse dye is prepared with a dispersing agent in a
1:1 ratio and a small amount of cold water. This paste is then diluted with warm water (40-
50°C) to ensure a fine dispersion.

e Dyeing Process:

[e]

The scoured polyester fabric is introduced into the dyeing machine.

o

The dye bath is set with the prepared dye dispersion and acetic acid to maintain a pH of
4.5-55,

o

The temperature of the dye bath is raised to 60°C and held for 15 minutes.

[¢]

The temperature is then raised to 130°C at a rate of 2°C per minute and maintained for 60
minutes to allow for dye diffusion and fixation.[1][2]

[¢]

After dyeing, the bath is cooled to 70°C.

e Reduction Clearing: To improve wash fastness, a reduction clearing process is performed.
The dyed fabric is treated in a fresh bath containing sodium hydrosulfite (2 g/L) and sodium
hydroxide (2 g/L) at 70-80°C for 15-20 minutes.[3]

e Final Rinsing and Drying: The fabric is thoroughly rinsed with hot and then cold water and
finally dried.
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Wash Fastness Testing

The resistance of the dyed fabric to laundering was tested according to the AATCC 61, Test No.
2A method.[4][5][6]

Materials and Equipment:

Launder-Ometer or similar accelerated laundering machine

Stainless steel containers and balls

AATCC standard reference detergent

Multifiber test fabric

Gray Scale for Color Change and Gray Scale for Staining

Procedure:

A 50x150 mm specimen of the dyed fabric is taken and stitched together with a multifiber test
fabric.

e The composite specimen is placed in a stainless steel container with 150 mL of a detergent
solution and 50 stainless steel balls.

e The container is placed in the Launder-Ometer and run for 45 minutes at 49°C.[6]
» After the cycle, the specimen is rinsed, and the excess water is removed.
e The specimen is dried in an oven at a temperature not exceeding 71°C.

e The color change of the dyed fabric and the staining on the multifiber test fabric are
evaluated using the respective Gray Scales.

Light Fastnhess Testing

The light fastness of the dyed fabric was determined according to the ISO 105-B02 standard.[7]
[BIO1[10][11][12]
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Materials and Equipment:

e Xenon arc lamp apparatus

e Blue Wool standards (1-8)

o Gray Scale for Color Change
Procedure:

e Specimens of the dyed fabric are mounted on sample holders alongside a set of Blue Wool
standards.

e The samples and standards are exposed to the light from a xenon arc lamp under controlled
conditions of temperature and humidity.

e The exposure is continued until a specified amount of fading occurs on the test specimen or
the standards.

e The light fastness is assessed by comparing the change in color of the test specimen with
that of the Blue Wool standards. The rating corresponds to the Blue Wool standard that
shows a similar degree of fading.[8]

Sublimation Fastness Testing

The resistance of the dyed fabric to sublimation during dry heat treatment was evaluated based
on the AATCC 117 test method.[13][14][15][16][17]

Materials and Equipment:

e Heat press or sublimation fastness tester
¢ Undyed polyester fabric

o Gray Scale for Staining

Procedure:

e A specimen of the dyed fabric is placed between two pieces of undyed polyester fabric.
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e The composite sample is placed in the heating device and subjected to a temperature of
180°C for 30 seconds under a specified pressure.[13][14]

 After heating, the sample is removed and allowed to cool.

e The degree of staining on the undyed polyester fabrics is assessed using the Gray Scale for
Staining.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the comparative evaluation of
Disperse Red 177's dyeing performance.
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Caption: Experimental workflow for benchmarking disperse dye performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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